3-Hydroxyhexanoic Acid
3-Hydroxyhexanoic Acid
3-hydroxyhexanoic acid is a 3-hydroxy monocarboxylic acid. It is a conjugate acid of a 3-hydroxyhexanoate.
DL-3-Hydroxy caproic acid, also known as 3-hydroxycaproate, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. DL-3-Hydroxy caproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). DL-3-Hydroxy caproic acid can be converted into ethyl 3-hydroxyhexanoate.
DL-3-Hydroxy caproic acid, also known as 3-hydroxycaproate, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. DL-3-Hydroxy caproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). DL-3-Hydroxy caproic acid can be converted into ethyl 3-hydroxyhexanoate.
Brand Name:
Vulcanchem
CAS No.:
10191-24-9
VCID:
VC0118422
InChI:
InChI=1S/C6H12O3/c1-2-3-5(7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)
SMILES:
CCCC(CC(=O)O)O
Molecular Formula:
C6H12O3
Molecular Weight:
132.16 g/mol
3-Hydroxyhexanoic Acid
CAS No.: 10191-24-9
Reference Standards
VCID: VC0118422
Molecular Formula: C6H12O3
Molecular Weight: 132.16 g/mol
| CAS No. | 10191-24-9 |
|---|---|
| Product Name | 3-Hydroxyhexanoic Acid |
| Molecular Formula | C6H12O3 |
| Molecular Weight | 132.16 g/mol |
| IUPAC Name | 3-hydroxyhexanoic acid |
| Standard InChI | InChI=1S/C6H12O3/c1-2-3-5(7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9) |
| Standard InChIKey | HPMGFDVTYHWBAG-UHFFFAOYSA-N |
| SMILES | CCCC(CC(=O)O)O |
| Canonical SMILES | CCCC(CC(=O)O)O |
| Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical liquid |
| Description | 3-hydroxyhexanoic acid is a 3-hydroxy monocarboxylic acid. It is a conjugate acid of a 3-hydroxyhexanoate. DL-3-Hydroxy caproic acid, also known as 3-hydroxycaproate, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. DL-3-Hydroxy caproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). DL-3-Hydroxy caproic acid can be converted into ethyl 3-hydroxyhexanoate. |
| Synonyms | (+/-)-3-Hydroxyhexanoic Acid; 3-Hydroxycaproic Acid; 3-Hydroxyhexanoic Acid; β-Hydroxy-n-caproic Acid; β-Hydroxycaproic Acid; β-Hydroxyhexanoic Acid; |
| Reference | 1. T. Niwa, K. Yamada, T. Ohki, H. Furukawa “3-Hydroxyhexanoic acid: an abnormal metabolite in urine and serum of diabetic ketoacidotic patients”Journal of Chromatography, vol. 337 pp. 1-7, 19852. P. Jones et al. “Improved Stable Isotope Dilution-Gas Chromatography-Mass Spectrometry Method for Serum or Plasma Free 3-Hydroxy-Fatty Acids andIts Utility for the Study of Disorders of Mitochondrial Fatty Acid beta-Oxidation” Clinical Chemistry, vol. 46, pp. 149-155, 20003. P. Jones et al. “Accumulation of free 3-hydroxy fatty acids in the culture media of fibroblasts from patients deficient in long-chain l-3-hydroxyacyl-CoAdehydrogenase: a useful diagnostic aid” Clinical Chemistry, vol. 47(7) pp. 1190-1194, 2001 |
| PubChem Compound | 151492 |
| Last Modified | Nov 11 2021 |
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